Cas no 893917-49-2 (2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide
• CAS No: 893917-49-2
• MF: C₂₂H₂₂N₆O₂
• MW: 402.449083805084
• CID: 6393060
• PubChem ID: 7476394
• Update Time: 2025-08-01

2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide
• 2-[3-(3,4-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(2-phenylethyl)acetamide
• 893917-49-2
• 2-[3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-(2-phenylethyl)acetamide
• AKOS024615989
• 2-(3-(3,4-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-phenethylacetamide
• F1876-0885

• Inchi： 1S/C22H22N6O2/c1-15-8-9-18(12-16(15)2)28-21-20(25-26-28)22(30)27(14-24-21)13-19(29)23-11-10-17-6-4-3-5-7-17/h3-9,12,14H,10-11,13H2,1-2H3,(H,23,29)
• InChI Key： DHGURRXIUMBAGE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC(NCCC1C=CC=CC=1)=O)N(C1=CC=C(C)C(C)=C1)N=N2

Computed Properties

• Exact Mass: 402.18042397g/mol
• Monoisotopic Mass: 402.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.5Ų

Additional information on 2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide

Comprehensive Analysis of 2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide (CAS No. 893917-49-2)

The compound 2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide (CAS No. 893917-49-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a triazolopyrimidine core and a phenylethyl acetamide side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to its relevance in cancer and inflammatory disease treatments.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. The unique scaffold of CAS No. 893917-49-2 aligns with this trend, as its 3,4-dimethylphenyl moiety enhances binding affinity to specific biological targets. This characteristic has led to its exploration in drug discovery pipelines, particularly for conditions like autoimmune disorders and neurodegenerative diseases—topics frequently queried in AI-driven literature searches.

From a synthetic chemistry perspective, the compound’s triazolo[4,5-d]pyrimidin-7-one backbone offers remarkable stability and selectivity, addressing a common challenge in medicinal chemistry optimization. Its N-(2-phenylethyl)acetamide side chain further contributes to improved pharmacokinetic properties, a critical factor in ADMET profiling—a hot topic in pharmaceutical SEO due to its impact on drug development success rates.

The growing interest in CAS No. 893917-49-2 is also reflected in its potential applications beyond traditional therapeutics. For instance, its structural features make it a candidate for proteomics research and biomarker development, areas increasingly explored in AI-augmented drug design. These applications resonate with current searches on “next-generation drug targets” and “computational chemistry tools,” highlighting the compound’s relevance in modern scientific discourse.

Quality control and analytical characterization of 2-3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl-N-(2-phenylethyl)acetamide are equally critical. Techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity and structure, topics frequently searched by QC scientists and process chemists. The compound’s high molecular weight and heterocyclic complexity necessitate advanced analytical protocols, underscoring its niche yet impactful role in high-value chemical synthesis.

In conclusion, CAS No. 893917-49-2 represents a compelling case study at the intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from kinase modulation to biomarker discovery—align with trending searches in life sciences and AI-driven research. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in cutting-edge drug development discussions.